Cas no 13788-48-2 (2-Propenoic acid,3-[3,4-bis(acetyloxy)phenyl]-)

2-Propenoic acid, 3-[3,4-bis(acetyloxy)phenyl]- is a specialized acrylate derivative featuring a phenyl ring substituted with two acetyloxy groups at the 3- and 4-positions. This compound is of interest in polymer chemistry due to its dual functional groups, which enhance reactivity in copolymerization processes. The acetyloxy substituents improve solubility in organic solvents and may influence the thermal and mechanical properties of resulting polymers. Its structure also suggests potential applications in UV-curable coatings or adhesives, where the acrylate group enables cross-linking. The compound’s stability under controlled conditions makes it suitable for research and industrial formulations requiring tailored acrylic monomers. Proper handling is advised due to its reactive nature.
2-Propenoic acid,3-[3,4-bis(acetyloxy)phenyl]- structure
13788-48-2 structure
Product Name:2-Propenoic acid,3-[3,4-bis(acetyloxy)phenyl]-
CAS No:13788-48-2
MF:C13H12O6
MW:264.230784416199
CID:160953
PubChem ID:5374732
Update Time:2025-06-15

2-Propenoic acid,3-[3,4-bis(acetyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-[3,4-bis(acetyloxy)phenyl]-
    • 3,4-Diacetoxycinnamic acid
    • 3-[3,4-bis(acetoxy)phenyl]acrylic acid
    • 3-[3,4-Bis(acetyloxy)phenyl]propenoic acid
    • caffeic acid diacetate
    • diacetate of caffeic acid
    • diacetylcaffeic acid
    • di-O-acetylcaffeic acid
    • m,p-diacetoxycinnamic acid
    • O,O'-Diacetylcaffeic acid
    • EINECS 237-446-2
    • (E)-3-(3,4-Diacetoxyphenyl)acrylic acid
    • SCHEMBL2294213
    • CHEMBL3613022
    • 3-[3,4-Bis(acetyloxy)phenyl]-2-propenoic Acid
    • 2-Propenoic acid, 3-[3,4-bis(acetyloxy)phenyl]-, (E)-
    • NSC 175884
    • OO'-Diacetylcaffeic acid
    • 2-Propenoic acid, 3-[3,4-bis(acetyloxy)phenyl]-
    • 3-(3,4-Bis(acetoxy)phenyl)acrylic acid
    • Cinnamic acid,4-dihydroxy-, diacetate
    • NSC-175884
    • 3-(3,4-Diacetoxyphenyl)acrylic acid
    • (E)-3-(3,4-diacetyloxyphenyl)prop-2-enoic acid
    • AKOS000278446
    • BDBM50116906
    • (2E)-3-[3,4-Bis(acetyloxy)phenyl]-2-propenoic acid #
    • CS-0111102
    • E79048
    • (2E)-3-[3,4-bis(acetyloxy)phenyl]prop-2-enoic acid
    • Cinnamic acid, 3,4-dihydroxy-, diacetate
    • 13788-48-2
    • 88623-81-8
    • 2-Propenoic acid,4-bis(acetyloxy)phenyl]-
    • NSC175884
    • NS00052903
    • 3,4-di-o-acetylcaffeic acid
    • STL223937
    • (E)-Caffeic Acid Diacetate
    • Inchi: 1S/C13H12O6/c1-8(14)18-11-5-3-10(4-6-13(16)17)7-12(11)19-9(2)15/h3-7H,1-2H3,(H,16,17)/b6-4+
    • InChI Key: ZDIYGBWFISUTHI-GQCTYLIASA-N
    • SMILES: O(C(C)=O)C1C=C(/C=C/C(=O)O)C=CC=1OC(C)=O

Computed Properties

  • Exact Mass: 264.06336
  • Monoisotopic Mass: 264.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.9A^2
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.319
  • Boiling Point: 444.5°Cat760mmHg
  • Flash Point: 169.6°C
  • Refractive Index: 1.577
  • PSA: 89.9
  • LogP: 1.63500

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2-Propenoic acid,3-[3,4-bis(acetyloxy)phenyl]- Related Literature

Additional information on 2-Propenoic acid,3-[3,4-bis(acetyloxy)phenyl]-

Comprehensive Overview of 2-Propenoic acid,3-[3,4-bis(acetyloxy)phenyl]- (CAS No. 13788-48-2)

2-Propenoic acid,3-[3,4-bis(acetyloxy)phenyl]-, identified by its CAS No. 13788-48-2, is a specialized organic compound widely utilized in the fields of polymer chemistry, pharmaceuticals, and advanced material science. This compound, also referred to as 3,4-diacetoxycinnamic acid, has garnered significant attention due to its unique chemical properties and versatile applications. In this article, we delve into its molecular structure, synthesis methods, applications, and relevance in contemporary research, while addressing common queries and trending topics in the scientific community.

The molecular structure of 2-Propenoic acid,3-[3,4-bis(acetyloxy)phenyl]- features a propenoic acid backbone substituted with a phenyl ring bearing two acetyloxy groups at the 3 and 4 positions. This configuration imparts the compound with notable reactivity, making it a valuable intermediate in organic synthesis. Researchers often explore its role in the production of UV-absorbing materials, biocompatible polymers, and pharmaceutical precursors, aligning with the growing demand for sustainable and high-performance materials.

One of the most frequently asked questions about CAS No. 13788-48-2 revolves around its synthesis. The compound is typically synthesized through the esterification of 3,4-dihydroxycinnamic acid with acetic anhydride, a process optimized for high yield and purity. This method is favored in industrial settings due to its scalability and cost-effectiveness. Additionally, the compound's stability under various conditions makes it a reliable candidate for long-term storage and transportation, addressing concerns raised in supply chain optimization discussions.

In the realm of pharmaceuticals, 2-Propenoic acid,3-[3,4-bis(acetyloxy)phenyl]- has been investigated for its potential as a precursor in the synthesis of bioactive molecules. Its structural similarity to naturally occurring phenolic compounds, such as ferulic acid and caffeic acid, positions it as a promising candidate for developing antioxidant and anti-inflammatory agents. This aligns with the increasing consumer interest in natural derivatives and plant-based therapeutics, a trend dominating health and wellness conversations.

Another area of interest is the compound's application in advanced material science. With the rise of smart materials and eco-friendly coatings, researchers are exploring the incorporation of 3,4-diacetoxycinnamic acid into polymer matrices to enhance UV resistance and mechanical properties. This is particularly relevant in industries such as automotive and construction, where durability and sustainability are paramount. The compound's ability to act as a cross-linking agent further expands its utility in 3D printing resins and adhesive formulations.

From an environmental perspective, the biodegradability and low toxicity of 2-Propenoic acid,3-[3,4-bis(acetyloxy)phenyl]- make it a favorable choice for green chemistry initiatives. As regulatory bodies tighten restrictions on hazardous chemicals, industries are actively seeking alternatives that meet both performance and safety criteria. This compound's compatibility with biodegradable polymers and renewable resources positions it as a frontrunner in sustainable innovation.

In conclusion, 2-Propenoic acid,3-[3,4-bis(acetyloxy)phenyl]- (CAS No. 13788-48-2) is a multifaceted compound with broad applications across diverse industries. Its synthesis, pharmaceutical potential, and role in advanced materials underscore its importance in modern chemistry. By addressing trending topics such as sustainability, smart materials, and natural therapeutics, this article aims to provide a comprehensive and engaging resource for researchers and industry professionals alike.

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